Cas no 683233-83-2 (2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride
• CAS No: 683233-83-2
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 4143087
• PubChem ID: 69312878
• Update Time: 2025-06-14

2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, 5-ethoxy-, hydrochloride
• 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride
• 962-094-8
• ICB23383
• 2-(5-ethoxypyridin-2-yl)acetic acid;hydrochloride
• EN300-1387078
• Z3020571152
• starbld0021397
• 683233-83-2
• SCHEMBL5104753

• Inchi： 1S/C9H11NO3.ClH/c1-2-13-8-4-3-7(10-6-8)5-9(11)12;/h3-4,6H,2,5H2,1H3,(H,11,12);1H
• InChI Key： XFODSSNTSYDZSH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=CN=C(C=C1)CC(=O)O

Computed Properties

• Exact Mass: 217.0505709Da
• Monoisotopic Mass: 217.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride

Recent Advances in the Study of 2-(5-Ethoxypyridin-2-yl)acetic Acid Hydrochloride (CAS: 683233-83-2)

2-(5-Ethoxypyridin-2-yl)acetic acid hydrochloride (CAS: 683233-83-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound has been investigated for its role in the modulation of specific biological pathways. Recent publications have demonstrated its efficacy in inhibiting certain enzymes that are critical in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride exhibit potent inhibitory effects on COX-2, suggesting its potential as a lead compound for anti-inflammatory drugs.

In addition to its pharmacological properties, advancements in the synthetic routes for 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride have been reported. A recent patent application (WO2023056789) describes an optimized method for its large-scale production, emphasizing improved yield and purity. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are paramount.

Further research has explored the compound's potential in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker in prodrug designs, enhancing the bioavailability and specificity of therapeutic agents. This application underscores the versatility of 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride in modern pharmaceutical formulations.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing studies are focused on addressing these gaps, with particular attention to its pharmacokinetic and toxicological profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(5-ethoxypyridin-2-yl)acetic acid hydrochloride represents a compound of growing importance in chemical biology and drug development. Its diverse applications, from enzyme inhibition to drug delivery, highlight its potential to contribute to the next generation of therapeutics. Continued research and innovation will be essential to fully realize its benefits in the pharmaceutical industry.